1. Home
  2. Product
  3. Main Products
  4. (8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
(8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol (8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
Brand Name: Vulcanchem
CAS No.: 111102-94-4
VCID: VC0017366
InChI: InChI=1S/C25H32O3/c1-3-25(27)13-12-21-20-10-8-16-14-18(28-17-6-4-5-7-17)9-11-19(16)23(20)22(26)15-24(21,25)2/h1,9,11,14,17,20-23,26-27H,4-8,10,12-13,15H2,2H3/t20-,21-,22+,23+,24-,25?/m0/s1
SMILES: CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
Molecular Formula: C25H32O3
Molecular Weight: 380.5 g/mol

(8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol

CAS No.: 111102-94-4

Main Products

VCID: VC0017366

Molecular Formula: C25H32O3

Molecular Weight: 380.5 g/mol

(8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol - 111102-94-4

CAS No. 111102-94-4
Product Name (8S,9S,11R,13S,14S)-3-Cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
Molecular Formula C25H32O3
Molecular Weight 380.5 g/mol
IUPAC Name (8S,9S,11R,13S,14S)-3-cyclopentyloxy-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-11,17-diol
Standard InChI InChI=1S/C25H32O3/c1-3-25(27)13-12-21-20-10-8-16-14-18(28-17-6-4-5-7-17)9-11-19(16)23(20)22(26)15-24(21,25)2/h1,9,11,14,17,20-23,26-27H,4-8,10,12-13,15H2,2H3/t20-,21-,22+,23+,24-,25?/m0/s1
Standard InChIKey WYTTYNTUJWVURZ-OXFGLQLXSA-N
Isomeric SMILES C[C@]12C[C@H]([C@H]3[C@H]([C@@H]1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
SMILES CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
Canonical SMILES CC12CC(C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5CCCC5)O
Synonyms 11 alpha-hydroxyquinestrol
PubChem Compound 194889
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19